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Compound of Interest

Compound Name: Chloranil

Cat. No.: B122849

Disclaimer: Chloranil is an obsolete fungicide and is considered a hazardous substance. Its
use may be restricted or banned in many jurisdictions. These notes are for informational and
research purposes only and do not constitute a recommendation for its use. Researchers
should consult and comply with all relevant safety and environmental regulations.

Introduction

Chloranil (tetrachloro-p-benzoquinone) is a broad-spectrum fungicide that was historically
used as a seed protectant. Its primary function as a seed dressing is to safeguard seeds and
emerging seedlings from various soil-borne and seed-borne fungal pathogens. By forming a
protective barrier around the seed, chloranil inhibits fungal growth, thereby promoting better
germination, stronger seedling establishment, and potentially higher crop yields.[1] However,
due to environmental and health concerns, it has been largely replaced by newer, safer
alternatives.[1][2]

Physicochemical Properties
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Property

Value

Reference

Common Name

Chloranil

[1]

Chemical Name

Tetrachloro-1,4-benzoquinone

[1]

Appearance

Yellow to greenish crystalline

powder

[1]

Water Solubility

Moderate

[1]

Soil Persistence

Not persistent

[1]

Mammalian Toxicity Low [1]
Ecotoxicity Highly toxic to fish [1]
Bioaccumulation Potential High [1]

Spectrum of Activity

Chloranil was utilized to control a range of fungal diseases that affect seedlings.

Example

Target Pathogens Example Diseases L Reference
Applications
Damping-off, Downy Vegetables (cabbage,
Various Fungi Mildew, Powdery cauliflower, broccoli), [1]
Mildew Ornamental seedlings

Application as a Seed Dressing

Due to its status as an obsolete chemical, specific registered application rates for different

crops are not readily available in current literature. The following protocol is a generalized

procedure for applying a powdered fungicide as a seed dressing and should be adapted with

caution for experimental purposes.

4.1. Materials

e Seeds to be treated
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e Chloranil powder (appropriate purity for experimental use)
e Seed treatment drum or a closed container

o Personal Protective Equipment (PPE): gloves, safety goggles, lab coat, and a respirator or
dust mask.

e Measuring scale
o Appropriate solvent (if preparing a slurry)

» Sticker-spreader adjuvant (optional, for better adherence)

4.2. Experimental Protocol: Dry Seed Treatment

This is the most common method for applying a powdered fungicide like chloranil.
e Seed Preparation: Ensure seeds are clean and free from debris.

» Dosage Calculation: Determine the experimental application rate (e.g., grams of chloranil
per kilogram of seed). This would need to be determined through preliminary range-finding
studies.

e Treatment:
o Place a known weight of seeds into the treatment container.
o Add the calculated amount of chloranil powder.

o Seal the container and rotate it for several minutes until the seeds are uniformly coated.
The use of a mechanical seed treater is recommended for larger batches to ensure even
coating.

e Drying: Air-dry the treated seeds in a well-ventilated area before planting.

o Storage: If not planted immediately, store the treated seeds in clearly labeled bags in a cool,
dry place away from food and feed.

4.3. Experimental Protocol: Slurry Seed Treatment
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This method can reduce dust exposure and improve adherence.
e Slurry Preparation:

o Prepare a slurry by mixing the desired amount of chloranil powder with a small volume of
a suitable liquid (e.g., water).

o A sticker-spreader adjuvant can be added to the slurry to improve adhesion to the seed

surface.
e Treatment:
o Place the seeds in a treatment drum.
o Gradually add the slurry while tumbling the seeds to ensure even coating.

e Drying: Spread the treated seeds in a thin layer and allow them to air-dry completely before
planting.

Visualization of Workflows and Concepts

Preparation
(Clean SeedsHWeigh SeedsHCalculate Chloranil Dose

Treatmer;} Post-Treatment
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Click to download full resolution via product page

Caption: A generalized workflow for the dry application of chloranil as a seed dressing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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